Lanthanide reagents in solid phase synthesis

Chemical Society Reviews Pub Date: 2006-06-28 DOI: 10.1039/B509215A

Abstract

From solid-supported ytterbium(III) catalysts to linkers cleaved by electron transfer from samarium(II) species, lanthanide reagents are beginning to find widespread application in solid phase organic synthesis. This tutorial review introduces the use of lanthanide(III) Lewis acids and lanthanide(IV) oxidants in solid phase chemistry before concentrating on the growing use of lanthanide(II) reagents in the area.

Graphical abstract: Lanthanide reagents in solid phase synthesis
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